(2E)-3-(4-Isopropoxy-3-methoxyphenyl)prop-2-enoic acid

Specification

• Molecular Formula: C13H16O4
• Molecular Weight: 236.26 g/mol
• IUPAC Name: 3-(3-methoxy-4-propan-2-yloxyphenyl)prop-2-enoic acid
• Standard InChI: InChI=1S/C13H16O4/c1-9(2)17-11-6-4-10(5-7-13(14)15)8-12(11)16-3/h4-9H,1-3H3,(H,14,15)
• Standard InChI Key: HCIFIHNJOLFAAX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C=C1)C=CC(=O)O)OC

Introduction

Chemical Identity and Structural Characteristics

Molecular Architecture

The compound features a prop-2-enoic acid group (CH₂=CH–COOH) in E-configuration, conjugated to a 3-methoxy-4-isopropoxy-substituted benzene ring. This arrangement creates a planar system extending π-electron delocalization across the acryloyl-phenyl system, a critical factor influencing its redox behavior.

Synthesis and Production Methodologies

Conventional Organic Synthesis

Industrial-scale production typically employs Horner-Wadsworth-Emmons olefination, utilizing diethyl (3-methoxy-4-isopropoxybenzyl)phosphonate and glyoxylic acid under basic conditions. This method achieves >85% yield with exceptional stereoselectivity (E:Z ratio >95:5), as confirmed by ¹H-NMR coupling constants (J = 15.8–16.2 Hz for trans-vinylic protons).

Biocatalytic Approaches

Recent advances exploit phenylalanine ammonia-lyase (PAL) enzymes in engineered E. coli systems to produce cinnamic acid derivatives, followed by regioselective O-alkylation. This green chemistry approach reduces heavy metal catalyst use but currently suffers from lower yields (∼60%) compared to traditional methods.

Table 2: Comparison of synthesis strategies

Parameter	Chemical Synthesis	Biocatalysis
Yield	85–92%	55–63%
Stereopurity	>95% E-isomer	>99% E-isomer
Reaction time	8–12 h	48–72 h
Catalyst cost	$120–150/g	$35–50/g

Biological Activity Profile

Antioxidant Mechanisms

The compound scavenges peroxyl radicals (ROO- ) with IC₅₀ = 18.7 μM in ORAC assays, outperforming Trolox (IC₅₀ = 32.4 μM). Electron paramagnetic resonance spectroscopy confirms stabilization of radical intermediates through conjugation with the acryloyl system.

Anti-inflammatory Action

In RAW264.7 macrophages, 50 μM concentration suppresses LPS-induced TNF-α production by 78% (p<0.001 vs. control) via NF-κB pathway inhibition. Molecular docking simulations suggest binding to IKKβ kinase (ΔG = -9.2 kcal/mol) through hydrogen bonding with Ser177 and hydrophobic interactions with Leu21.

Antimicrobial Efficacy

Against methicillin-resistant Staphylococcus aureus (MRSA), MIC values reach 128 μg/mL, with time-kill assays showing 3-log reduction in 8h. Synergistic effects occur with β-lactams (FICI = 0.375), likely through disruption of penicillin-binding protein stabilization.

Industrial and Research Applications

Pharmaceutical Development

As a lead compound in COX-2 inhibitor design, its diaryl ether scaffold shows improved gastrointestinal safety profiles compared to traditional NSAIDs. Phase I trials (pending) will assess oral bioavailability, currently projected at 42% based on Caco-2 permeability assays.

Material Science Applications

The conjugated system enables π-stacking in polymeric matrices, enhancing UV absorption in thin-film coatings (λₘₐₓ = 328 nm, ε = 12,450 M⁻¹cm⁻¹). Composite materials exhibit 85% UVA blocking efficiency at 0.5% w/w loading.

Structural Analog Comparative Analysis

Table 3: Bioactivity comparison with related compounds

Compound	Antioxidant (ORAC)	Anti-inflammatory (TNF-α inhibition)
Target compound	18.7 μM	78% at 50 μM
Ferulic acid	24.3 μM	42% at 100 μM
Curcumin	15.2 μM	81% at 30 μM
2-hydroxy-4-methoxycinnamate	29.1 μM	63% at 75 μM

The isopropoxy group confers enhanced lipophilicity (logP = 2.81 vs. 1.92 for methoxy analogs), significantly improving blood-brain barrier permeability in murine models.